Cas no 7698-93-3 (b-Estradiol 17-hemisuccinate)

• Product Name: b-Estradiol 17-hemisuccinate
• CAS No: 7698-93-3
• MF: C₂₂H₂₈O₅
• MW: 372.454727172852
• CID: 47684
• PubChem ID: 66440
• Update Time: 2025-04-18

b-Estradiol 17-hemisuccinate Chemical and Physical Properties

Names and Identifiers

• beta-Estradiol 17-hemisuccinate
• Estra-1,3,5(10)-triene-3,17b-diol 17-hemisuccinate
• 17BETA-ESTRADIOL 17-HEMISUCCINATE
• 4-[[(8R,9S,13S,14S,17S)-3-hydroxy-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl]oxy]-4-oxobutanoic acid
• 1,3,5(10)-Estratriene-3,17beta-diol 17-hemisuccinate
• 17beta-Estradiol hemisuccinate
• 4-{[(14beta,17alpha)-3-Hydroxyestra-1,3,5(10)-Trien-17-Yl]oxy}-4-Oxobutanoic Acid
• Estradiol-17-hemisuccinate
• Eutocol (TN)
• Estra-1,3,5(10)-triene-3,17-diol 17-(hydrogen succinate)
• Q24884541
• D07919
• EINECS 300-371-1
• MLS001077317
• beta-Estradiol-17beta-hemisuccinate
• CS-0643525
• (c)micro-Estradiol 17-hemisuccinate
• CHEMBL1233274
• 7698-93-3
• SMR000058687
• Estradiol 17 beta-hemisuccinate
• EX-A4652
• ESTRA-1,3,5(10)-TRIENE-3,17-DIOL (17.BETA.)-, 17-(HYDROGEN BUTANEDIOATE)
• 1,3,5(10)-Estratrien-3-[(17beta)-diol]-17-hemisuccinate; (17beta-Estradiol)-17-hemisuccinate
• beta-Estradiol-17-beta-hemisuccinate
• ESTRADIOL HEMISUCCINATE
• BCP09313
• MLS000028612
• HMS2235C22
• ESTRA-1,3,5(10)-TRIENE-3,17.BETA.-DIOL 17-(HYDROGEN SUCCINATE)
• HE7
• DB07891
• Estra-1,3,5(10)-triene-3,17-diol (17beta)-, 17-(hydrogen butanedioate)
• SCHEMBL1903732
• 17.BETA.-ESTRADIOL 17-HEMISUCCINATE
• 93939-81-2
• DTXSID00227770
• UNII-VQV5064VG6
• MFCD00056186
• Opera_ID_1469
• ESTRADIOL HEMISUCCINATE [WHO-DD]
• VQV5064VG6
• HY-148586
• NS00069753
• SUCCINIC ACID, 17-MONOESTER WITH ESTRADIOL
• ESTRADIOL 17.BETA.-HEMISUCCINATE
• beta -Estradiol 17-hemisuccinate
• 3,17beta-Hydroxy-1,3,5(10)-estratriene 17-hemisuccinate
• TS-10019
• G77714
• b-Estradiol 17-hemisuccinate

• Inchi： 1S/C22H28O5/c1-22-11-10-16-15-5-3-14(23)12-13(15)2-4-17(16)18(22)6-7-19(22)27-21(26)9-8-20(24)25/h3,5,12,16-19,23H,2,4,6-11H2,1H3,(H,24,25)/t16-,17-,18+,19+,22+/m1/s1
• InChI Key： YJPIDPAGJSWWBE-FNIAAEIWSA-N
• SMILES： O(C(CCC(=O)O)=O)[C@H]1CC[C@H]2[C@@H]3CCC4C=C(C=CC=4[C@H]3CC[C@@]21C)O

Computed Properties

• Exact Mass: 372.19400
• Monoisotopic Mass: 372.194
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 83.8A^2

Experimental Properties

• Density: 1.27
• Boiling Point: 570.1°C at 760 mmHg
• Flash Point: 198.7°C
• Refractive Index: 1.598
• PSA: 83.83000
• LogP: 4.02490

b-Estradiol 17-hemisuccinate Security Information

• WGK Germany：3
• Hazard Category Code： 20/21/22-40
• Safety Instruction： S22; S36
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R40

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid esters